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Crystal Structures of Chromium(III) Fluoride Hydrates

The table below summarizes the key structural data for characterized chromium(III) fluoride hydrates,

illustrating their octahedral molecular units and crystalline arrangements [1] [2] [3]:

Compound
Crystal System /
Space Group

Unit Cell
Parameters

Description of Octahedral Centers

CrF₃·3H₂O
(Trihydrate)

Rhombohedral /

Rl>m [1]

aR = 5.668(4) Å,

αR = 112.5(1)° [1]

Contains discrete Cr[F₃(H₂O)₃]
molecules. The specific isomer could
not be determined due to crystal

disorder [1].

CrF₃·5H₂O
(Pentahydrate)

Orthorhombic /

Pbcn [1]

a = 10.396(5) Å, b

= 8.060(5) Å, c =
7.965(4) Å [1]

Also contains discrete Cr[F₃(H₂O)₃]
octahedral molecules [1].

Anhydrous CrF₃ Rhombohedral /
R-3c [2]

- Features a network structure where
each Cr³⁺ center is octahedrally

coordinated by six bridging fluoride
ligands that connect to adjacent Cr

centers [2].
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The structural relationships and synthesis pathways for these compounds can be visualized as follows:

Start: Cr2O3 or CrCl3

Aqueous HF Anhydrous HF

[Cr(H2O)6]F3
(Hexahydrate Precursor)

Dehydration
CrF3·5H2O

(Pentahydrate)
Discrete Cr[F3(H2O)3]

CrF3·3H2O
(Trihydrate)

Discrete Cr[F3(H2O)3]

Anhydrous CrF3
Bridging F- Network

Click to download full resolution via product page

Synthesis pathways and structural relationships for chromium(III) fluoride hydrates and anhydrous form.

Synthesis and Experimental Methodologies

The synthesis of chromium(III) fluoride hydrates typically involves reactions in aqueous hydrofluoric

acid, while the anhydrous form requires harsher conditions [2].

Synthesis of Hydrated Compounds
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The most common laboratory synthesis involves the reaction of chromium(III) oxide with excess

hydrofluoric acid, which produces the violet hexahydrate, [Cr(H₂O)₆]F₃, as an initial product [2]: Cr₂O₃ +

6 HF + 9 H₂O → 2 [Cr(H₂O)₆]F₃

This hexahydrate can subsequently be dehydrated to form the trihydrate (CrF₃·3H₂O) or pentahydrate

(CrF₃·5H₂O) [2]. These hydrates can also be crystallized directly from mixed hydrofluoric and nitric acid

solutions, a method relevant to industrial waste acid recovery processes [3].

Synthesis of Anhydrous Chromium(III) Fluoride

The anhydrous salt is best prepared by reacting anhydrous hydrogen fluoride with chromic chloride [2]:

CrCl₃ + 3 HF → CrF₃ + 3 HCl An alternative pathway involves the thermal decomposition of ammonium

hexafluorochromate(III) [2]: [NH₄]₃[CrF₆] → CrF₃ + 3 NH₃ + 3 HF

Key Properties and Applications

Solubility: Anhydrous CrF₃ is notably insoluble in water and common organic solvents. The

hydrates, however, are sparingly to soluble in water [2].
Thermal Stability: Anhydrous CrF₃ is remarkably stable, subliming at 1100–1200 °C without melting

[2].
Applications: Chromium(III) fluoride is primarily used as a:

Mordant in textile dyeing.
Corrosion inhibitor.
Heterogeneous catalyst for the fluorination of chlorocarbons with HF [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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